Cas no 1522509-30-3 (1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 1522509-30-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6513138
• PubChem ID: 82596916
• Update Time: 2025-06-09

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• 1522509-30-3
• [1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• EN300-1766672

• Inchi： 1S/C9H15N3/c1-7-8(5-12(2)11-7)9(6-10)3-4-9/h5H,3-4,6,10H2,1-2H3
• InChI Key： BEYFGGIQCWNTBM-UHFFFAOYSA-N
• SMILES： NCC1(C2=CN(C)N=C2C)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Professional Introduction to 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 1522509-30-3)

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1522509-30-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both a cyclopropyl and a pyrazole moiety in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The molecular structure of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine consists of a cyclopropyl ring substituted with an amine group, which is further connected to a pyrazole ring. The pyrazole ring, characterized by its five-membered aromatic structure containing two nitrogen atoms, is known for its versatility in medicinal chemistry. It serves as a privileged scaffold in drug design due to its ability to interact with various biological targets. The dimethyl substitution on the pyrazole ring enhances its lipophilicity and stability, contributing to its potential as a pharmacophore in the development of small-molecule drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropyl moiety. Cyclopropane derivatives are known for their unique conformational rigidity, which can influence binding interactions with biological targets. This structural feature makes them valuable candidates for designing molecules with enhanced binding affinity and selectivity. The combination of the cyclopropyl group with the pyrazole moiety in 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine suggests that this compound may exhibit novel mechanisms of action, which could be exploited for therapeutic applications.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are integral components of many biologically active molecules, and their structural diversity allows for the exploration of a wide range of biological activities. The pyrazole ring, in particular, has been extensively studied for its role in various pharmacological contexts. It has been incorporated into numerous drug candidates that target different disease pathways, including inflammation, pain, and infectious diseases. The presence of the pyrazole moiety in 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine positions this compound as a potential lead molecule for further pharmacological investigation.

The amine functional group in the molecular structure of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine also plays a crucial role in determining its chemical reactivity and biological properties. Amines are common pharmacophores that can participate in various types of interactions with biological targets, including hydrogen bonding and ionic interactions. The amine group can be further modified to enhance its binding affinity or to introduce specific functional properties tailored to desired therapeutic outcomes. The dimethylation of the pyrazole ring not only influences the lipophilicity of the molecule but also modulates its ability to interact with biological targets.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental studies. Virtual screening and molecular docking techniques have been widely used to identify potential lead compounds from large libraries of molecules. The unique structural features of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents. Computational studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways such as cancer and inflammation.

In vitro studies have begun to explore the pharmacological potential of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine. Initial experiments have shown promising results regarding its interaction with certain enzymes and receptors. These findings support further investigation into the compound's mechanism of action and its potential as a lead molecule for drug development. Additionally, preclinical studies are being planned to evaluate the safety and efficacy of this compound in animal models. Such studies will provide valuable insights into its therapeutic potential and help guide future research efforts.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production of this compound, which is essential for both preclinical and clinical studies. Advances in synthetic methodologies have enabled chemists to construct complex molecular structures with high precision and yield. The synthesis of this compound involves multiple steps, including cyclization reactions and functional group transformations, which highlight the expertise required to develop such molecules.

The future prospects for 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate this compound from laboratory research into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-(1,3-dimethyl-1H-pyrazol-4-y lcycloprop ylmethanamin e) will play an increasingly important role in the development of novel therapeutics.